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Introduction
Ceric ammonium sulfate is a powerful oxidizing agent widely used in quantitative chemical

analysis, a technique known as cerimetry.[1] Its solutions are highly stable and can be used in

the presence of high concentrations of hydrochloric acid, offering advantages over other

oxidizing agents like potassium permanganate.[2][3] To ensure accuracy in titrimetric analysis,

the ceric ammonium sulfate solution must be standardized. This is achieved by titrating it

against a primary standard, a substance of high purity and stability. Arsenic trioxide (As₂O₃) is

an excellent primary standard for this purpose.[1][4]

The standardization process involves a redox reaction where Ce⁴⁺ ions are reduced to Ce³⁺

ions by arsenite ions (AsO₃³⁻). The reaction is carried out in an acidic medium, typically with

sulfuric acid, to prevent the hydrolysis and precipitation of basic ceric salts.[1][3] A catalyst,

such as osmic acid, is used to ensure the reaction proceeds quantitatively.[4][5] The endpoint

of the titration is detected using a redox indicator, most commonly ferroin sulfate, which

produces a sharp color change from pink to pale blue.[2][4][5]

The underlying chemical reactions are as follows:

Dissolution of Arsenic Trioxide: As₂O₃ + 2NaOH → 2NaAsO₂ + H₂O[4][6][7]

Redox Titration: 2Ce⁴⁺ + AsO₂⁻ + 2H₂O → 2Ce³⁺ + AsO₄³⁻ + 4H⁺
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The following table summarizes the key quantitative parameters for the standardization of a 0.1

N Ceric Ammonium Sulfate solution.

Parameter Value Reference

Ceric Ammonium Sulfate

Solution (Titrant)

Formula Ce(SO₄)₂·2(NH₄)₂SO₄·2H₂O [2]

Amount for 1L of ~0.1 N

Solution
65 g - 66 g [2][4][5][6][8]

Concentrated H₂SO₄ for 1L of

Solution
30 ml [2][4][5][6][8]

Arsenic Trioxide (Primary

Standard)

Formula As₂O₃ [4]

Molar Mass 197.84 g/mol [8]

Weight for Standardization ~0.2 g [2][4][5][6]

Drying Condition 105°C for 1 hour [2][5][6]

Reagents & Indicators

Sodium Hydroxide (for

dissolving As₂O₃)
25 ml of 8% w/v solution [5][6]

Dilute Sulfuric Acid (in flask) 30 ml [5][6]

Osmic Acid Solution (Catalyst) 0.15 ml [5][6]

Ferroin Sulfate Solution

(Indicator)
0.1 ml [5][6]

Equivalence Factor

1 ml of 0.1 N Ceric Ammonium

Sulfate

≡ 0.004946 g (4.946 mg) of

As₂O₃
[2][5][6][9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.brainkart.com/article/Ceric-Sulphate-Titration-Methods_30838/
https://www.brainkart.com/article/Ceric-Sulphate-Titration-Methods_30838/
https://noblesciencepress.org/chapters_pdf/Dr__Kapil_Kumar_5.pdf
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-01-m_4718.html
https://courseware.cutm.ac.in/wp-content/uploads/2020/06/CAS-PDF.pdf
http://182.160.97.198:8080/xmlui/bitstream/handle/123456789/1035/Chapter%206-10.pdf?sequence=4
https://www.brainkart.com/article/Ceric-Sulphate-Titration-Methods_30838/
https://noblesciencepress.org/chapters_pdf/Dr__Kapil_Kumar_5.pdf
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-01-m_4718.html
https://courseware.cutm.ac.in/wp-content/uploads/2020/06/CAS-PDF.pdf
http://182.160.97.198:8080/xmlui/bitstream/handle/123456789/1035/Chapter%206-10.pdf?sequence=4
https://noblesciencepress.org/chapters_pdf/Dr__Kapil_Kumar_5.pdf
http://182.160.97.198:8080/xmlui/bitstream/handle/123456789/1035/Chapter%206-10.pdf?sequence=4
https://www.brainkart.com/article/Ceric-Sulphate-Titration-Methods_30838/
https://noblesciencepress.org/chapters_pdf/Dr__Kapil_Kumar_5.pdf
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-01-m_4718.html
https://courseware.cutm.ac.in/wp-content/uploads/2020/06/CAS-PDF.pdf
https://www.brainkart.com/article/Ceric-Sulphate-Titration-Methods_30838/
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-01-m_4718.html
https://courseware.cutm.ac.in/wp-content/uploads/2020/06/CAS-PDF.pdf
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-01-m_4718.html
https://courseware.cutm.ac.in/wp-content/uploads/2020/06/CAS-PDF.pdf
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-01-m_4718.html
https://courseware.cutm.ac.in/wp-content/uploads/2020/06/CAS-PDF.pdf
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-01-m_4718.html
https://courseware.cutm.ac.in/wp-content/uploads/2020/06/CAS-PDF.pdf
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-01-m_4718.html
https://courseware.cutm.ac.in/wp-content/uploads/2020/06/CAS-PDF.pdf
https://www.brainkart.com/article/Ceric-Sulphate-Titration-Methods_30838/
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-01-m_4718.html
https://courseware.cutm.ac.in/wp-content/uploads/2020/06/CAS-PDF.pdf
https://www.scribd.com/document/954962874/Cerricc-Ammonium-Sulphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13801578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Preparation of 0.1 N Ceric Ammonium Sulfate Solution
This protocol details the preparation of an approximately 0.1 Normal (N) solution of ceric

ammonium sulfate, which will serve as the titrant.

Materials:

Ceric Ammonium Sulfate (Ce(SO₄)₂·2(NH₄)₂SO₄·2H₂O): 65-66 g[2][4][5]

Concentrated Sulfuric Acid (H₂SO₄): 30 ml[2][4][5]

Distilled Water

1000 ml Volumetric Flask

Beaker

Heating mantle or hot plate

Sintered-glass crucible (fine porosity) or filter paper[2]

Procedure:

In a large beaker, carefully add 30 ml of concentrated sulfuric acid to 500 ml of distilled water

and mix.[2][5][6]

With the aid of gentle heat, dissolve 65-66 g of ceric ammonium sulfate in the prepared acid

solution.[2][5][6][9]

Allow the solution to cool to room temperature.[2][4][5]

If the solution is turbid, filter it through a fine-porosity sintered-glass crucible.[2][5][9]

Transfer the clear solution into a 1000 ml volumetric flask.

Dilute the solution to the 1000 ml mark with distilled water and mix thoroughly.[2][4][5]
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Standardization of 0.1 N Ceric Ammonium Sulfate
Solution
This protocol outlines the titration procedure to determine the exact normality of the prepared

ceric ammonium sulfate solution using arsenic trioxide as the primary standard.

Materials:

Arsenic Trioxide (As₂O₃), primary standard grade

Sodium Hydroxide (NaOH) solution (8.0% w/v)[5]

Dilute Sulfuric Acid[5]

Osmic Acid solution (catalyst)[5]

Ferroin Sulfate solution (indicator)[5]

Prepared ~0.1 N Ceric Ammonium Sulfate solution

500 ml Conical Flask[5]

50 ml Burette

Analytical Balance

Procedure:

Accurately weigh about 0.2 g of arsenic trioxide, previously dried at 105°C for one hour, and

transfer it to a 500 ml conical flask.[2][5][6]

Add 25 ml of 8.0% w/v sodium hydroxide solution to the flask and swirl to dissolve the

arsenic trioxide.[5][6]

Once dissolved, add 100 ml of distilled water and mix.[5][6]

Carefully add 30 ml of dilute sulfuric acid.[5][6]
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Add 0.15 ml of osmic acid solution (catalyst) and 0.1 ml of ferroin sulfate solution (indicator)

to the flask.[2][5][6] The solution should turn a pink or red color.[2][10]

Fill a clean burette with the prepared ceric ammonium sulfate solution and record the initial

volume.

Titrate the arsenic trioxide solution with the ceric ammonium sulfate solution. Add the titrant

slowly, especially towards the endpoint.[2]

The endpoint is reached when the pink color of the solution changes sharply to a very pale

blue or yellowish-green.[2][4][6]

Record the final volume of the ceric ammonium sulfate solution used.

Repeat the titration at least two more times for accuracy.

Calculation of Normality
Use the following formula to calculate the exact normality of the ceric ammonium sulfate

solution:

Normality (N) of Ceric Ammonium Sulfate = (Weight of As₂O₃ in g) / (Volume of Ceric

Ammonium Sulfate in ml × 0.04946)[8]

Where 0.04946 is the milliequivalent weight of arsenic trioxide.[8]
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Solution Preparation Titration Process Final Calculation

1. Prepare ~0.1N Ceric
Ammonium Sulfate Solution

5. Titrate with Ceric Ammonium
Sulfate from Burette

2. Prepare Primary Standard:
Weigh ~0.2g dried As₂O₃

3. Dissolve As₂O₃ in NaOH,
add H₂O and H₂SO₄

4. Add Osmic Acid (Catalyst)
& Ferroin (Indicator)

6. Observe Endpoint:
Color change from Pink to Pale Blue 7. Record Volume of Titrant Used 8. Calculate Exact Normality

of Ceric Ammonium Sulfate

Click to download full resolution via product page

Caption: Workflow for the standardization of ceric ammonium sulfate using arsenic trioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Standardization of Ceric Ammonium
Sulfate with Arsenic Trioxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13801578#standardization-of-ceric-ammonium-
sulfate-with-arsenic-trioxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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